BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to C.I. Reactive Red
11

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: reactive red 11

Cat. No.: B576935

For Researchers, Scientists, and Drug Development Professionals

Abstract

C.l. Reactive Red 11 is a synthetic monoazo dye recognized for its vibrant red hue and its
application in the textile industry for dyeing cellulosic fibers. This technical guide provides a
comprehensive overview of its chemical and physical properties, manufacturing process, and
toxicological profile. Notably, this document details an experimental protocol for the microbial
degradation of Reactive Red 11, a critical aspect of its environmental impact and remediation.
While direct applications in drug development are not documented, its interactions with
biological systems, particularly enzymatic degradation, are of significant interest to researchers
in toxicology and bioremediation.

Core Chemical and Physical Properties

Reactive Red 11 is a purplish-red to red powder. Its primary identification and key
physicochemical properties are summarized below. While there are some discrepancies in the
reported molecular formula across various sources, the most frequently cited formula is
presented.
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Property Value Reference(s)
CAS Number 12226-08-3 [1]
Molecular Formula C20H9Cl2NeNaszO9S2
Molecular Weight 681.33 g/mol
Appearance Purplish-red or red powder
Solubility Soluble in water.
C.l. Reactive Red 11, Procion
Brilliant Red M-8B, Reactive
Synonyms brilliant Red X-8B, [1]

CHEMICTIVE BRILLIANT
ROSE 3B

Manufacturing and Applications
General Manufacturing Process

The synthesis of C.I. Reactive Red 11 involves a multi-step chemical process. A generalized

workflow for its production is outlined below. The process begins with the diazotization of 4-

aminobenzoic acid. This is followed by a coupling reaction with 4-amino-5-hydroxynaphthalene-

2,7-disulfonic acid under alkaline conditions. The resulting intermediate then undergoes

condensation with 2,4,6-trichloro-1,3,5-triazine.
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Fig. 1: Generalized manufacturing workflow for C.l. Reactive Red 11.

Industrial and Research Applications

The primary application of Reactive Red 11 is in the textile industry for the dyeing of cotton,
viscose, and silk fabrics. Its reactive nature allows it to form covalent bonds with the fibers,

resulting in excellent colorfastness.

In a research context, it has been used as a substrate in studies focused on the microbial
degradation of azo dyes. Additionally, like other reactive dyes, it has potential applications as a

biological stain for visualizing cellular components.
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Biological Interactions and Toxicology

Direct applications of Reactive Red 11 in drug development have not been identified.
However, its interaction with biological systems, particularly its enzymatic degradation and
toxicological profile, are relevant to life science researchers.

Enzymatic Degradation Pathway

The biodegradation of azo dyes like Reactive Red 11 is a critical area of environmental
research. The initial and rate-limiting step in the bacterial degradation of azo dyes is the
reductive cleavage of the azo bond (-N=N-). This is typically carried out by enzymes known as
azoreductases under anaerobic or anoxic conditions, leading to the formation of aromatic
amines, which may themselves be toxic. Subsequent degradation of these aromatic amines
often occurs under aerobic conditions.

Reactive Red 11 Reductive Cleavage Azoreductase Aromatic Amines Further Degradation Less Toxic Products
(Azo Dye) (Anaerobic/Anoxic) (Potentially Toxic) (Aerobic) (e.g., COz2, H20, N2)

Click to download full resolution via product page

Fig. 2: Generalized pathway for the enzymatic degradation of azo dyes.

Toxicological Profile

The toxicological data for C.I. Reactive Red 11 is summarized in the table below. It is important
to note that while the dye itself may have low acute toxicity, the aromatic amines produced
during its degradation can be of greater concern.
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Test Result Reference(s)
Rat Oral LDso > 5000 mg/kg [2]
Dermal Irritation (Rabbit) Not an irritant [2]
Eye Irritation Slightly irritant [2]
Mutagenic Effects No mutagenic effects reported.  [2]

May cause an allergic skin
o reaction. May cause allergy or
Sensitization ) [1]
asthma symptoms or breathing

difficulties if inhaled.

Experimental Protocols
Microbial Decolorization of Reactive Red 11

This protocol is adapted from a study on the decolorization of Reactive Red 11 by the bacterial
strain Lysinibacillus boronitolerans CMGS-2.

Objective: To assess the ability of a microbial culture to decolorize an aqueous solution of
Reactive Red 11.

Materials:

Lysinibacillus boronitolerans CMGS-2 culture

Reactive Red 11

Synthetic Mineral Salt Medium (MSM)

Yeast Extract

Spectrophotometer
Media Preparation (per 1000 mL distilled water):

e Na:HPO4-2H20:12.00 g
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e KH2P04:2.00 g

e NHsNOs:0.50 g

e MgCl2-6H20: 0.10 g

e Ca(N0s3)2:4H20: 50.00 mg
e FeCl2:4H20: 7.50 mg

e Trace elements solution: 1 mL (containing FeSOa4-7H20 0.10 mg/L, ZnSOa4-7H20 0.05 mg/L,
CuS0a4-5H20 0.02 mg/L, CaClz:6H20 0.005 mg/L, MnSO4-H20 0.017 mg/L)

e Adjust pHto 9.0

Experimental Procedure:

Prepare the MSM and autoclave.

e Prepare a stock solution of Reactive Red 11.

o Add Reactive Red 11 to the sterile MSM to a final concentration of 400 mg/L.
o Add yeast extract to a final concentration of 1 g/L.

 Inoculate the medium with 5 mL of an actively growing culture of Lysinibacillus boronitolerans
CMGS-2.

e |ncubate the culture under static conditions at 45°C for 12 hours.

e At regular intervals, withdraw an aliquot of the culture medium and centrifuge to pellet the
bacterial cells.

» Measure the absorbance of the supernatant at the maximum wavelength of Reactive Red
11 (approximately 540 nm) using a spectrophotometer.

» Calculate the percentage of decolorization using the following formula: % Decolorization =
[(Initial Absorbance - Final Absorbance) / Initial Absorbance] x 100
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Expected Results: Under these optimized conditions, a decolorization of approximately 96.8%
can be achieved within 12 hours.
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Fig. 3: Experimental workflow for the microbial decolorization of Reactive Red 11.

Conclusion

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b576935?utm_src=pdf-body-img
https://www.benchchem.com/product/b576935?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b576935?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

C.l. Reactive Red 11 is a well-characterized reactive dye with significant applications in the
textile industry. For researchers and scientists, its relevance extends to the fields of
environmental science and toxicology, particularly in the study of microbial degradation of azo
dyes. The provided experimental protocol for decolorization offers a basis for further research
into bioremediation strategies. While not directly involved in drug development, the study of its
biological interactions provides valuable data on the enzymatic processes involved in
xenobiotic metabolism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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